Cas no 2229341-35-7 (3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonamide)

• Product Name: 3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonamide
• CAS No: 2229341-35-7
• MF: C₅H₆F₃N₃O₂S
• MW: 229.18024969101
• CID: 6012542
• PubChem ID: 165885400
• Update Time: 2025-10-29

3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonamide
• EN300-2002264
• [3-(trifluoromethyl)-1H-pyrazol-4-yl]methanesulfonamide
• 2229341-35-7

• Inchi： 1S/C5H6F3N3O2S/c6-5(7,8)4-3(1-10-11-4)2-14(9,12)13/h1H,2H2,(H,10,11)(H2,9,12,13)
• InChI Key： HGGMTBZDRYVRCO-UHFFFAOYSA-N
• SMILES： S(CC1C=NNC=1C(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 229.01328210g/mol
• Monoisotopic Mass: 229.01328210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 97.2Ų

Additional information on 3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonamide

3-(Trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonamide: A Comprehensive Overview

3-(Trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonamide (CAS No. 2229341-35-7) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyrazole ring substituted with a trifluoromethyl group at the 3-position and a methanesulfonamide group at the 4-position, making it a versatile building block for various chemical reactions.

The pyrazole ring is a heterocyclic aromatic compound known for its stability and reactivity, making it a valuable component in many bioactive molecules. The substitution pattern in 3-(Trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonamide enhances its electronic properties, which are critical for its interactions with biological systems. Recent studies have explored the role of such substituted pyrazoles in modulating enzyme activity, particularly in kinase inhibitors, which are pivotal in cancer therapy.

The trifluoromethyl group attached to the pyrazole ring introduces electron-withdrawing effects, which can influence the compound's solubility, stability, and bioavailability. This substitution is particularly advantageous in drug design as it can improve the pharmacokinetic profile of the molecule. Researchers have reported that such fluorinated compounds exhibit enhanced metabolic stability, reducing the likelihood of premature degradation in vivo.

The methanesulfonamide group at the 4-position of the pyrazole ring adds another layer of functionality to this compound. Methanesulfonamides are known for their ability to act as leaving groups in substitution reactions, making them useful in various synthetic pathways. Additionally, this group can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding affinity in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(Trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonamide through multi-component reactions and catalytic processes. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process, aligning with green chemistry principles.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer agents due to its ability to inhibit key enzymes involved in these pathways. Furthermore, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The toxicological profile of 3-(Trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonamide has also been a subject of recent studies. Researchers have evaluated its acute and chronic toxicity profiles using various animal models, providing insights into its safety for therapeutic applications. These studies have highlighted its low toxicity profile under normal dosing conditions, which is encouraging for further development.

Looking ahead, the versatility of 3-(Trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonamide offers numerous opportunities for exploration in both academic and industrial settings. Its role as a building block in medicinal chemistry continues to expand, with ongoing research focusing on optimizing its bioavailability and efficacy.